Cas no 477-33-8 (Samidin)

• Product Name: Samidin
• CAS No: 477-33-8
• MF: C₂₁H₂₂O₇
• MW: 386.395186901093
• CID: 1064688
• PubChem ID: 442150
• Update Time: 2025-04-20

Samidin Chemical and Physical Properties

Names and Identifiers

• Samidin
• 10-Acetoxy-8,8-dimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chr omen-9-yl 3-methyl-2-butenoate
• 21-Cyanosaframycin D
• (-)-Samidin
• [ "(-)-Samidin" ]
• (+)-Samidin
• 2-BUTENOIC ACID, 3-METHYL-, 10-(ACETYLOXY)-9,10-DIHYDRO-8,8-DIMETHYL-2-OXO-2H,8H-BENZO(1,2-B:3,4-B')DIPYRAN-9-YL ESTER, (9R-CIS)-
• AC1L9CC5
• FS-8780
• BRD-K89989713-001-01-9
• ACon1_000430
• DTXSID00963904
• Samidin, >=95% (LC/MS-ELSD)
• CHEBI:9019
• [(9R,10R)-10-acetoxy-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-f]chromen-9-yl] 3-methylbut-2-enoate
• H96WTV8SM2
• C09310
• UNII-H96WTV8SM2
• Crotonic acid, 3-methyl-, 9-ester with 9,10-dihydro-9,10-dihydroxy-8,8-dimethyl-2H,8H-benzo(1,2-b:3,4-b')-dipyran-2-one acetate
• MEGxp0_000333
• 10-(Acetyloxy)-8,8-dimethyl-2-oxo-9,10-dihydro-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-yl 3-methylbut-2-enoate
• CROTONIC ACID, 3-METHYL-, 9-ESTER WITH 9,10-DIHYDRO-9,10-DIHYDROXY-8,8-DIMETHYL-2H,8H-BENZO(1,2-B:3,4-B')DIPYRAN-2-ONE ACETATE
• rac Samidin
• (9R-cis)-Samidin
• 2-BUTENOIC ACID, 3-METHYL-, (9R,10R)-10-(ACETYLOXY)-9,10-DIHYDRO-8,8-DIMETHYL-2-OXO-2H,8H-BENZO(1,2-B:3,4-B')DIPYRAN-9-YL ESTER
• 477-33-8
• AKOS032962664
• 3-Methyl-2-butenoic acid (9R,10R)-10-acetoxy-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b
• Q27108216
• [(9R,10R)-10-acetyloxy-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-f]chromen-9-yl] 3-methylbut-2-enoate
• 3-Methyl-2-butenoic acid (9R,10R)-10-acetoxy-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-yl ester
• ((9R,10R)-10-acetyloxy-8,8-dimethyl-2-oxo-9,10-dihydropyrano(2,3-f)chromen-9-yl) 3-methylbut-2-enoate
• ((9R,10R)-10-acetoxy-8,8-dimethyl-2-oxo-9,10-dihydropyrano(2,3-f)chromen-9-yl) 3-methylbut-2-enoate

• Inchi： 1S/C21H22O7/c1-11(2)10-16(24)27-20-19(25-12(3)22)17-14(28-21(20,4)5)8-6-13-7-9-15(23)26-18(13)17/h6-10,19-20H,1-5H3/t19-,20-/m1/s1
• InChI Key： FNVCLGWRMXTDSM-WOJBJXKFSA-N
• SMILES： O1C2C=CC3C=CC(=O)OC=3C=2[C@H]([C@H](C1(C)C)OC(/C=C(\C)/C)=O)OC(C)=O

Computed Properties

• Exact Mass: 386.13700
• Monoisotopic Mass: 386.13655304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 486.8±45.0 °C at 760 mmHg
• Flash Point: 211.5±28.8 °C
• Solubility: Almost insoluble (0.028 g/l) (25 º C),
• PSA: 92.04000
• LogP: 3.44620
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Samidin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3077 9 / PGIII
• Hazard Category Code： 22-50
• Safety Instruction： 61
• Hazardous Material Identification：
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Pyranocoumarins Angular pyranocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Angular pyranocoumarins